Cas no 2171222-07-2 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid)

• Product Name: (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• CAS No: 2171222-07-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6478484
• PubChem ID: 165872296
• Update Time: 2025-06-11

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• EN300-1491744
• 2171222-07-2
• (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-5-15-22(24(29)27-23(10-4-2)25(30)31)28-26(32)33-16-21-19-13-8-6-11-17(19)18-12-7-9-14-20(18)21/h6-9,11-14,21-23H,3-5,10,15-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t22-,23-/m0/s1
• InChI Key： SYQVDBUPLLUGIA-GOTSBHOMSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(=O)O)CCC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid

Introduction to (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic Acid (CAS No. 2171222-07-2)

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171222-07-2, is a derivative of amino acids and features a unique structural framework that makes it a promising candidate for various therapeutic applications. The presence of a fluorene moiety and multiple chiral centers enhances its potential as a building block for the development of novel drugs and bioactive molecules.

The structural complexity of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid is not merely an academic curiosity but also a practical advantage in drug design. The fluorene group, known for its excellent photophysical properties, can be exploited in the development of fluorescent probes and imaging agents. Additionally, the multiple stereocenters contribute to the compound's chirality, which is crucial for many biological activities. This chirality can influence how the molecule interacts with biological targets, making it a valuable asset in rational drug design.

In recent years, there has been a growing interest in the development of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological functions while avoiding their drawbacks, such as susceptibility to enzymatic degradation. The compound (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid fits well into this category. Its design allows for the creation of peptidomimetics with enhanced stability and improved pharmacokinetic properties. This has opened up new avenues for the treatment of various diseases, including cancer and inflammatory disorders.

The pharmacological potential of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid has been explored in several preclinical studies. These studies have highlighted its ability to interact with specific biological targets, modulating pathways that are relevant to human health and disease. For instance, research has shown that derivatives of this compound can exhibit inhibitory effects on enzymes involved in cancer progression. The fluorene moiety also lends itself to further functionalization, allowing chemists to tailor the molecule's properties for targeted drug delivery systems.

The synthesis of such complex molecules requires advanced chemical techniques and methodologies. The preparation of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid involves multi-step reactions, including peptide coupling, protection-deprotection strategies, and stereochemical control. The use of protecting groups is essential to prevent unwanted side reactions and ensure high yield and purity. Additionally, the introduction of the fluorene group requires careful consideration to maintain the integrity of the overall molecular structure.

The role of computational chemistry in the design and optimization of such compounds cannot be overstated. Advanced computational methods allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. Molecular modeling techniques can be used to explore different conformations of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid, providing insights into its interactions with biological targets. This information can guide synthetic efforts and help in the development of more effective drugs.

In conclusion, (CAS No. 2171222-07-2) represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional properties make it a versatile tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions faced by humanity today.